Cas no 35306-33-3 (Gelsemine,monohydrochloride (9CI))

• Product Name: Gelsemine,monohydrochloride (9CI)
• CAS No: 35306-33-3
• MF: C₂₀H₂₃ClN₂O₂
• MW: 358.861824274063
• MDL: MFCD00190906
• CID: 313362
• PubChem ID: 11969479
• Update Time: 2025-04-19

Gelsemine,monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Gelsemine,monohydrochloride (9CI)
• GELSEMINE HYDROCHLORIDE
• Gesemine hydrochloride
• EINECS 252-504-7
• Gelsemin,Hydrochlorid
• Gelsemine HCl
• Gelsemine,monohydrochloride
• DTXSID50956740
• (2'S,3S,6'S)-2'-ethenyl-4'-methylspiro[1H-indole-3,7'-9-oxa-4-azatetracyclo[6.3.1.02,6.05,11]dodecane]-2-one;hydrochloride
• CCG-208632
• 35306-33-3
• 3-Ethenyl-1-methyl-2,3,3a,7,8,8a-hexahydro-1H,5H-spiro[3,8,5-(ethane[1,1,2]triyl)oxepino[4,5-b]pyrrole-4,3'-indol]-2'-ol--hydrogen chloride (1/1)
• Gelsemine, monohydrochloride
• AVNIVHTXRYXBIV-BTVMRDASSA-N

• MDL： MFCD00190906
• Inchi： 1S/C20H22N2O2.ClH/c1-3-19-10-22(2)16-11-9-24-15(8-13(11)19)20(17(16)19)12-6-4-5-7-14(12)21-18(20)23;/h3-7,11,13,15-17H,1,8-10H2,2H3,(H,21,23);1H/t11?,13?,15?,16?,17-,19-,20-;/m0./s1
• InChI Key： AVNIVHTXRYXBIV-BTVMRDASSA-N
• SMILES： Cl.O1CC2C3[C@@H]4[C@@]5(C(NC6C=CC=CC5=6)=O)C1CC2[C@]4(C=C)CN3C

Computed Properties

• Exact Mass: 358.14500
• Monoisotopic Mass: 358.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 635
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Melting Point: >300°C
• PSA: 41.57000
• LogP: 2.90550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Gelsemium alkaloids Gelsemium alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Gelsemium alkaloids